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Bradford, UK - The Born in Bradford (BiB) study stands as a monumental longitudinal research
initiative, offering a deep and multifaceted view into the health and wellbeing of a multi-ethnic
population. This technical guide provides researchers, scientists, and drug development
professionals with a comprehensive overview of the study's scope, scale, experimental
methodologies, and key research domains. The wealth of data collected, from biological
samples to social and environmental information, presents a unique opportunity to unravel the
complex interplay of factors that shape human health from birth and across the life course.

Scope and Scale of the Cohort

The Born in Bradford study was initiated between 2007 and 2011, with the recruitment of a
significant cohort of pregnant women and their partners from the city of Bradford.[1][2] This
initial phase laid the foundation for a long-term investigation into the determinants of health and
disease. The study is characterized by its large and diverse participant base, with a significant
representation of individuals of South Asian heritage, making it a vital resource for studying
health inequalities.[1]

Over the years, the study has expanded through various follow-up phases, continuously
collecting a rich tapestry of data as the original cohort of children has grown. These follow-up
studies, including "Born in Bradford's Better Start (BiBBS)," "Growing Up," "Primary School
Years," and the "Age of Wonder," have extended the research focus into early childhood,
primary school years, and adolescence, respectively.[3] The "Age of Wonder" project, for
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instance, aims to follow adolescents into young adulthood, capturing the critical transition

period that shapes long-term health and wellbeing.[4][5][6]

The scale of the BiB study is vast, encompassing not only the original cohort but also newly

recruited participants in later phases. The "Age of Wonder" study, for example, aims to include

up to 30,000 young people.[4][5][6] This expansion allows for cross-sectional and longitudinal

analyses on a large scale.

Table 1: Participant Recruitment and Follow-up in the

Born in Bradford Study

Cohort/Study Recruitment Initial Key Follow-up -
otes
Phase Period Participants Ages
Birth, 6-12
12,453 women ]
o ) months, 18 The foundational
Original BiB (13,776
2007 - 2011 ) months, 2, 3, 4,5 cohort of the
Cohort pregnancies),
years (sub- study.[1][2]
3,448 partners
samples)
An interventional
BiB's Better Start Over 5,600 ) birth cohort to
] 2016 - 2024 N Ongoing
(BiBBS) families evaluate early-
life interventions.
9,805 BiB _
) ] A major follow-up
Growing Up children, 5,318 o
2017 - 2021 7 - 11 years of the original
Study mothers, 838
cohort.[1][7]
fathers/partners
Expanded the
Primary School 10,201 non-BiB cohort to include
2016 - 2019 ) 7 - 11 years )
Years children peers of the BiB
children.[1]
~30,000 Focuses on the
adolescents transition from
Age of Wonder ) ) )
(AOW) 2022 - Ongoing (including 12 - 21 years adolescence to
o
original BiB young adulthood.
participants) [41051[6]
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Data Collection and Experimental Protocols

A hallmark of the Born in Bradford study is its comprehensive and multi-modal data collection
strategy. This includes detailed questionnaires, physical and cognitive assessments, the
collection of a wide array of biological samples, and linkage to routine health and education
records.[2][8] This rich dataset allows for a holistic approach to understanding the determinants
of health.

Questionnaires and Assessments

Detailed questionnaires are administered to participants at various stages of the study,
covering a wide range of topics including socio-demographics, lifestyle, mental and physical
health, and environmental exposures.[9] In addition to self-reported data, the study
incorporates objective measurements. For instance, cognitive and sensorimotor functions in
children have been assessed using a battery of computerized tasks.[3]

Biological Sample Collection and Biobanking

The Born in Bradford study has established a substantial biobank, a critical resource for
biomedical research. A variety of biological samples have been collected from mothers,
partners, and children at different time points.[2]

Mothers (at ~26-28 weeks gestation):

» Blood samples (for serum, plasma, buffy coat, and red blood cells)

o Urine samples

Babies (at birth):

o Umbilical cord blood (for serum, plasma, buffy coat, and red blood cells)
Fathers:

o Saliva samples (for DNA)

Children (during follow-up):
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e Blood samples
e Urine samples

These samples are meticulously processed and stored at -80°C to ensure their long-term
integrity for future analyses.[10] The biobank has enabled a wide range of 'omics' studies,
including genomics, epigenetics, and metabolomics.

Table 2: Overview of Biological Samples and 'Omics'
Data

Number of ]
- . '‘Omics' Analyses
Sample Type Participants Samples/Participant
] Performed
s with Data
Metabolomics
Maternal Blood (~11,479), Exome
Mothers ~11,625 ]
(Pregnancy) Sequencing (~10,531)
[1]
Maternal Urine
Mothers ~6,996
(Pregnancy)
3 Metabolomics
Umbilical Cord Blood Newborns ~9,303
(~7,890)[1]
Exome Sequencing
: : . (~9,158),
Child Blood Children Varies by follow-up )
Metabolomics (~2,108
at age 2)[1]
Paternal Saliva Fathers ~3,448 DNA extraction

Experimental Protocols: A Closer Look

Metabolomic Analysis: Untargeted metabolomic profiling has been performed on maternal and
cord blood samples using both nuclear magnetic resonance (NMR) and mass spectrometry
(MS) platforms.[10][11][12][13] For the MS analysis, samples were processed at Metabolon,
Inc., where a standardized platform was used to identify and quantify a wide range of small

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11109709/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11065350/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11065350/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11065350/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11109709/
https://borninbradford.nhs.uk/our-impacts/publications/metabolomics-datasets-in-the-born-in-bradford-cohort/
https://pubmed.ncbi.nlm.nih.gov/38778888/
https://www.researchgate.net/publication/346728335_Metabolomics_datasets_in_the_Born_in_Bradford_cohort
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3334408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

molecules.[10][13] The protocol involved sample preparation followed by analysis on four
independent ultra-high-performance liquid chromatography-tandem mass spectrometry (UPLC-
MS/MS) runs.[13]

Genetic Analysis: DNA has been extracted from various biological samples, with exome
sequencing performed on a large subset of mothers and children.[1] This has enabled the
identification of genetic variants, including rare loss-of-function variants, and their association
with a range of health outcomes.[1] The study has also investigated the role of specific single
nucleotide polymorphisms (SNPs) related to adiposity and glucose metabolism.

Key Research Areas and Signaling Pathways

The Born in Bradford study has a broad research agenda, with a focus on health inequalities
and the developmental origins of health and disease.[1] Key areas of investigation include
cardiometabolic health, mental health, respiratory conditions, and the impact of the urban
environment on health.[1]

While the study's publications cover a wide range of health topics, a recurring theme is the
investigation of the interplay between genetic predisposition, environmental exposures, and
lifestyle factors in the development of chronic diseases. For example, research within the
cohort has explored the associations between physical activity during pregnancy and maternal
cardiometabolic health, as well as neonatal body composition.[14][15] These studies point
towards the complex biological pathways that are influenced by lifestyle interventions.

Another area of focus has been the investigation of metabolic and inflammatory pathways in
conditions such as Polycystic Ovary Syndrome (PCOS). A study on the BiB cohort identified
differential expression of metabolites involved in inflammation, glycolysis, and lipid pathways in
women with PCOS.[16] This highlights the potential for using metabolomic data from the BiB
study to understand the pathophysiology of complex diseases.

Experimental and Data Linkage Workflow

The following diagram illustrates the general workflow of the Born in Bradford study, from
participant recruitment to data analysis and research output.
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A simplified workflow of the Born in Bradford study.

Conceptual Representation of Interlinked Research
Domains

The Born in Bradford study's strength lies in its ability to connect various domains of health and
environmental data. The following diagram illustrates the conceptual relationship between

some of the key research areas.
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Interconnected research domains within the Born in Bradford study.

Data Access

The Born in Bradford study encourages collaboration and data sharing with the wider research
community. Researchers interested in accessing the data can find information on the official
Born in Bradford website. The process typically involves submitting a research proposal for
review by the BiB Executive Committee. A data dictionary is also available to provide a detailed
overview of the collected variables.

Conclusion

The Born in Bradford longitudinal study is a world-leading resource for understanding the
determinants of health and disease across the lifespan. Its large, multi-ethnic cohort, coupled
with extensive and long-term data collection, provides unparalleled opportunities for
researchers in academia and industry. The detailed experimental protocols and the vast
biobank offer a solid foundation for cutting-edge research, from epidemiological studies to the
investigation of molecular pathways. As the cohort continues to mature, the Born in Bradford
study will undoubtedly continue to yield critical insights that can inform public health policy and
the development of new therapeutic strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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